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Compound of Interest

Compound Name: Pent-3-en-2-one

Cat. No.: B7821955

This guide provides comprehensive safety protocols, personal protective equipment (PPE)
recommendations, and detailed operational and disposal procedures for the handling of Pent-
3-en-2-one in a laboratory setting. It is intended for researchers, scientists, and professionals
in drug development to ensure personal safety and minimize environmental impact.

Chemical Identifier:

Name: Pent-3-en-2-one

Synonyms: Methyl propenyl ketone, Ethylidene acetone

CAS Number: 625-33-2

Molecular Formula: CsHsO

Hazard Identification and Summary

Pent-3-en-2-one is a flammable liquid that poses several health risks. It is harmful upon skin
contact, causes significant skin and eye irritation, and may lead to respiratory irritation.[1][2][3]

GHS Hazard Classification:
e Flammable Liquids: Category 3[2]

o Acute Toxicity, Dermal: Category 4[2]
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» Skin Corrosion/Irritation: Category 2[1][2]
e Serious Eye Damage/Eye Irritation: Category 2[1][2]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]
[2]

Quantitative Data Summary

The following table summarizes key quantitative data for Pent-3-en-2-one:

Property Value Source
Molecular Weight 84.12 g/mol [41[5]
Boiling Point 122.0-122.5°C [41[6]
Flash Point 10.55 °C (estimated) [5]
Density 0.860 - 0.883 g/cm? at 20°C [4117118]
Vapor Pressure 14.217 - 39.1 mmHg at 25°C [41[6]
Solubility in Water Slightly soluble [41[5]
Solubility in Organic Solvents Soluble in ofl and miscible In [4115]
ethanol

Operational Plan: From Receipt to Disposal

This section outlines the step-by-step procedures for safely handling Pent-3-en-2-one
throughout its lifecycle in the laboratory.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage Location: Store in a cool, dry, and well-ventilated area designated for flammable
liquids. The storage area should be away from heat, sparks, and open flames.[9]

» Container Integrity: Keep containers tightly closed to prevent the escape of vapors.
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» Incompatible Materials: Segregate from strong oxidizing agents.

e Security: Store in a locked-up location to restrict access to authorized personnel only.[2][3]

Handling and Use

a. Personal Protective Equipment (PPE) Selection:

The selection of appropriate PPE is critical to minimize exposure. The following diagram
illustrates the decision-making process for PPE selection when handling Pent-3-en-2-one.
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PPE Selection Workflow for Pent-3-en-2-one

Start: Task Involves
Handling Pent-3-en-2-one

Work in a certified
chemical fume hood?

Minimum PPE:
- Safety Goggles (EN 166/NIOSH) STOP!
- Nitrile Gloves (EN 374) Do not proceed without a
- Flame-Retardant Lab Coat properly functioning fume hood.
- Closed-Toe Shoes

Is ventilation inadequate or
are exposure limits exceeded?

Add Full-Face Respirator with

Organic Vapor Cartridge

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for Pent-3-en-2-one.
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b. Engineering Controls:

o Ventilation: Always handle Pent-3-en-2-one inside a properly functioning chemical fume
hood with a minimum face velocity of 100 feet per minute.[2][7]

« Ignition Sources: The work area must be free of all ignition sources, such as open flames,
hot surfaces, and sparks. Use non-sparking tools and explosion-proof equipment.

 Static Discharge: Ground and bond all containers and receiving equipment during transfers
to prevent static electricity buildup.

o Safety Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and have been recently tested.[2]

c. Handling Procedures:

e Don the appropriate PPE as determined by your risk assessment.

o Ensure the chemical fume hood is operational.

e Ground all equipment before transferring the chemical.

e Dispense the required amount of Pent-3-en-2-one slowly to minimize splashing.
o Keep the container tightly sealed when not in use.

» After handling, wash hands thoroughly with soap and water.[9]

o Decontaminate the work area upon completion of the task.

Emergency Procedures

« Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2][3]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water.[2] If irritation persists, seek medical attention.[2]
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» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[2] Remove contact lenses if present and easy to do.[2][3]
Seek immediate medical attention.[2]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[2]

o Spill Response:

[e]

Evacuate non-essential personnel from the area.

Ensure the area is well-ventilated.

o

[¢]

Remove all ignition sources.

o

Wearing appropriate PPE, contain the spill using an inert absorbent material.

Collect the absorbed material into a suitable, closed container for disposal.[9]

[e]

Disposal Plan

Disposal of Pent-3-en-2-one and its contaminated waste must adhere to all federal, state, and
local regulations for hazardous waste.

a. Waste Collection:

o Chemical Waste: Collect waste Pent-3-en-2-one in a designated, properly labeled, and leak-
proof container.[7]

o Contaminated PPE: Used gloves, lab coats, and other contaminated disposable materials
should be collected in a separate, labeled waste container.

b. Waste Storage:
o Store waste containers in a designated satellite accumulation area.
o Segregate from incompatible materials, particularly oxidizing agents.[7]

e The storage area must be away from ignition sources.[7]
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c. Final Disposal:

Arrange for the collection and disposal of the hazardous waste by a licensed environmental
waste management company.[7]

Do not pour Pent-3-en-2-one down the drain.[7]

Ensure all shipping and transportation regulations are met for the transport of flammable
liquid waste.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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